Cas no 2309556-50-9 (1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine)

• Product Name: 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine
• CAS No: 2309556-50-9
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 5339691
• Update Time: 2025-07-28

1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• (2-methoxyphenyl)(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)methanone
• (2-methoxyphenyl)-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]methanone
• 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

• Inchi： 1S/C18H26N2O3/c1-22-15-9-12-20(13-15)14-7-10-19(11-8-14)18(21)16-5-3-4-6-17(16)23-2/h3-6,14-15H,7-13H2,1-2H3
• InChI Key： DTZUDCOQXHFYRI-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C1)C1CCN(C(C2C=CC=CC=2OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• XLogP3: 2
• Topological Polar Surface Area: 42

Additional information on 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

Professional Introduction to Compound with CAS No. 2309556-50-9 and Product Name: 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

The compound identified by the CAS number 2309556-50-9 and the product name 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest among researchers exploring novel therapeutic agents. The structural composition of this molecule, featuring a piperidine core linked to a 2-methoxybenzoyl group and a 3-methoxypyrrolidin-1-yl moiety, suggests potential interactions with biological targets that could be exploited for medicinal applications.

Recent studies in the domain of pharmacophores have highlighted the importance of heterocyclic structures in drug design. The piperidine ring, in particular, is well-documented for its role in various bioactive molecules due to its ability to mimic natural amino acid residues and facilitate optimal binding interactions with biological targets. In the case of 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine, the presence of the 2-methoxybenzoyl group introduces additional functionality that can modulate electronic properties and binding affinity. This combination of structural elements has been shown to enhance solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The methoxy groups at both the benzoyl and pyrrolidinyl positions provide sites for chemical modification, allowing researchers to fine-tune pharmacological properties such as receptor selectivity and pharmacokinetic profiles. Current research in medicinal chemistry increasingly emphasizes the development of modular compounds that can be easily tailored to meet specific therapeutic needs. The versatility of 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine aligns well with this trend, offering a platform for generating novel analogs with enhanced efficacy.

The biological activity of this compound has been preliminarily explored in several contexts. Preliminary in vitro studies suggest that it may interact with enzymes and receptors involved in key signaling pathways relevant to neurological disorders, inflammation, and cancer. The benzoyl moiety is known to engage with hydrophobic pockets of target proteins, while the pyrrolidinyl group can form hydrogen bonds with polar residues. This dual interaction pattern enhances binding affinity and specificity. Furthermore, computational modeling has been employed to predict potential binding modes, providing insights into how modifications might improve target engagement.

Advances in synthetic methodologies have enabled more efficient production of complex molecules like 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine, reducing costs and improving scalability for research purposes. Techniques such as microwave-assisted synthesis and flow chemistry have been particularly valuable in constructing intricate structures with high yields. These innovations are accelerating the discovery pipeline, allowing for rapid screening of large libraries of derivatives. As a result, compounds like this one are being evaluated more swiftly for their potential therapeutic applications.

The integration of machine learning and artificial intelligence into drug discovery has also played a pivotal role in optimizing molecular design. Predictive models can now forecast biological activity based on structural features, guiding researchers toward promising candidates without extensive experimental validation. For instance, virtual screening has identified several analogs of 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine that may exhibit enhanced potency or selectivity against specific targets. Such computational approaches are becoming indispensable tools in modern pharmaceutical research.

In vivo studies have begun to validate initial findings from cellular assays, providing crucial data on pharmacokinetic behavior and target modulation. Animal models have revealed that this compound exhibits reasonable bioavailability and distribution patterns when administered orally or intravenously. These results are encouraging for further development, as they suggest feasibility for clinical translation under appropriate conditions. Additionally, toxicological assessments have been conducted to evaluate safety profiles, ensuring that future preclinical studies can proceed with confidence.

The broader implications of this compound extend beyond its immediate therapeutic applications. Its structural features make it an attractive candidate for studying molecular recognition mechanisms in biology. Understanding how it interacts with targets at a molecular level can provide insights into disease pathogenesis and inspire new strategies for intervention. Moreover, its design principles may inform future drug development efforts across multiple therapeutic areas.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating discoveries like 1-(2-methoxybenzoyl)-4-(3-methoxypyrrolidin-1-yl)piperidine into tangible benefits for patients. Open science initiatives facilitate knowledge sharing and accelerate progress by leveraging diverse expertise and resources. As research continues to evolve, interdisciplinary approaches will be critical in harnessing the full potential of such molecules.